Cas no 109113-39-5 (1-(benzenesulfonyl)-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 1-(benzenesulfonyl)-1H-pyrrolo[3,2-c]pyridine
• CAS No: 109113-39-5
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• MDL: MFCD11848711
• CID: 1038633
• PubChem ID: 11010657
• Update Time: 2025-04-20

1-(benzenesulfonyl)-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine
• 1-benzenesulfonyl-5-azaindole
• 1-(benzenesulfonyl)pyrrolo[3,2-c]pyridine
• 1-(Phenylsulfonyl)-5-azaindole
• 1-(Benzenesulfonyl)-1H-pyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[3,2-c]pyridine, 1-(phenylsulfonyl)-
• 1-benzenesulfonyl 5-aza indole
• JXCHTSUBCBYZAV-UHFFFAOYSA-N
• SB11338
• AK100425
• AX8241375
• ST24021177
• 1-benzenesulphonyl-1H-pyrrolo[3,2-c]pyridine
• 1-Benzenesulfonyl-1H-pyrrolo[
• 1-Benzenesulfonyl-1H-py
• P11230
• AMY9357
• SY024528
• DB-110998
• 1-Benzenesulfonyl-1H-pyrrolo[3,2-c]pyridine
• AKOS016002409
• CS-0054024
• MFCD11848711
• DTXSID40451815
• AS-66140
• 109113-39-5
• SCHEMBL2672867
• 1-(benzenesulfonyl)-1H-pyrrolo[3,2-c]pyridine

• MDL： MFCD11848711
• Inchi： 1S/C13H10N2O2S/c16-18(17,12-4-2-1-3-5-12)15-9-7-11-10-14-8-6-13(11)15/h1-10H
• InChI Key： JXCHTSUBCBYZAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C=NC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 258.04600
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 2.2

Experimental Properties

• PSA: 60.34000
• LogP: 3.35410